Cas no 1956319-11-1 (1-(2-bromo-4-chloro-3-pyridyl)ethanone)

• Product Name: 1-(2-bromo-4-chloro-3-pyridyl)ethanone
• CAS No: 1956319-11-1
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• CID: 5039603
• PubChem ID: 118990171
• Update Time: 2026-02-28

1-(2-bromo-4-chloro-3-pyridyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-chloropyridin-3-yl)ethanone
• 1-(2-bromo-4-chloro-3-pyridyl)ethanone
• AKOS027329699
• BS-15777
• CS-0131589
• 1956319-11-1
• MFCD29058979
• 1-(2-Bromo-4-chloropyridin-3-yl)ethan-1-one

• Inchi： 1S/C7H5BrClNO/c1-4(11)6-5(9)2-3-10-7(6)8/h2-3H,1H3
• InChI Key： DALJXPDUXOOGAV-UHFFFAOYSA-N
• SMILES： BrC1C(C(C)=O)=C(C=CN=1)Cl

Computed Properties

• Exact Mass: 232.92430g/mol
• Monoisotopic Mass: 232.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 1-(2-bromo-4-chloro-3-pyridyl)ethanone

Introduction to 1-(2-bromo-4-chloro-3-pyridyl)ethanone (CAS No. 1956319-11-1)

1-(2-bromo-4-chloro-3-pyridyl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1956319-11-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic ketone features a pyridine core substituted with bromo and chloro groups, making it a versatile intermediate in synthetic chemistry. Its unique structural attributes have positioned it as a valuable building block in the development of novel therapeutic agents.

The molecular structure of 1-(2-bromo-4-chloro-3-pyridyl)ethanone consists of a benzene-like pyridine ring with bromine and chlorine atoms at the 2nd and 4th positions, respectively, and a ketone functional group at the 1st position. This arrangement imparts distinct reactivity, enabling its participation in various organic transformations such as cross-coupling reactions, nucleophilic additions, and cyclizations. These properties have made it a focal point in medicinal chemistry for designing molecules with potential biological activity.

In recent years, 1-(2-bromo-4-chloro-3-pyridyl)ethanone has garnered attention due to its role in synthesizing pharmacologically relevant compounds. The bromo and chloro substituents serve as excellent handles for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

One of the most compelling applications of 1-(2-bromo-4-chloro-3-pyridyl)ethanone is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By leveraging the reactivity of this compound, researchers have synthesized derivatives that target specific kinase domains. For instance, studies have demonstrated its utility in generating inhibitors of Janus kinases (JAKs) and tyrosine kinases (TYKs), which are implicated in inflammatory responses and immune regulation.

Moreover, the pyridine scaffold in 1-(2-bromo-4-chloro-3-pyridyl)ethanone is a common motif in many approved drugs due to its ability to interact favorably with biological targets. The presence of halogen atoms enhances binding affinity through halogen bonding interactions, a phenomenon that has been exploited to improve drug efficacy. Recent computational studies have highlighted how the electronic distribution around the bromo and chloro substituents modulates the compound's interactions with protein receptors, providing insights into optimizing lead structures.

Another area where 1-(2-bromo-4-chloro-3-pyridyl)ethanone has shown promise is in the synthesis of antiviral agents. The structural features of this compound allow for modifications that can mimic natural substrates or disrupt viral replication mechanisms. For example, derivatives incorporating this core have been investigated for their potential to inhibit protease enzymes essential for viral maturation. The versatility of 1-(2-bromo-4-chloro-3-pyridyl)ethanone as a starting material has enabled the rapid assembly of libraries of compounds for high-throughput screening (HTS), accelerating the discovery process.

The synthetic methodologies involving 1-(2-bromo-4-chloro-3-pyridyl)ethanone have also seen advancements. Modern techniques such as flow chemistry have been employed to enhance reaction efficiency and scalability. Flow systems allow for precise control over reaction conditions, reducing side products and improving yields. Additionally, green chemistry principles have been integrated into these processes, minimizing waste and hazardous byproducts. Such innovations align with global efforts to make drug discovery more sustainable.

In conclusion, 1-(2-bromo-4-chloro-3-pyridyl)ethanone (CAS No. 1956319-11-1) represents a cornerstone in synthetic pharmaceutical chemistry. Its unique structural features enable diverse applications in drug development, particularly in kinase inhibition and antiviral therapies. As research continues to uncover new synthetic pathways and biological targets, this compound will undoubtedly remain integral to advancing therapeutic interventions.